Cas no 82967-89-3 (Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-)

Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]- structure
82967-89-3 structure
Product name:Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-
CAS No:82967-89-3
MF:C13H9F3N2O3
MW:298.217373609543
CID:679834
PubChem ID:13476821

Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[[2-nitro-3-(trifluoromethyl)phenyl]amino]-
    • 4-[2-nitro-3-(trifluoromethyl)anilino]phenol
    • DTXSID50541756
    • SCHEMBL10880879
    • 82967-89-3
    • Inchi: InChI=1S/C13H9F3N2O3/c14-13(15,16)10-2-1-3-11(12(10)18(20)21)17-8-4-6-9(19)7-5-8/h1-7,17,19H
    • InChI Key: QWIZATHGQIVRMG-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)NC2=CC=C(C=C2)O)[N+](=O)[O-])C(F)(F)F

Computed Properties

  • Exact Mass: 298.05652664g/mol
  • Monoisotopic Mass: 298.05652664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 78.1Ų

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